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Compound of Interest

Compound Name: 1-Aminoisoquinoline

Cat. No.: B073089

For Researchers, Scientists, and Drug Development Professionals

Overview

1-Aminoisoquinoline is a heterocyclic aromatic amine that serves as a crucial building block
in medicinal chemistry and organic synthesis.[1] Its unique structure, consisting of an
isoquinoline core with an amino group at the C1 position, imparts it with versatile chemical
properties and significant biological relevance. This compound and its derivatives are integral
to the development of novel pharmaceuticals, particularly those targeting neurological
disorders and cancer.[1] Furthermore, its applications extend to the creation of fluorescent
probes for biological imaging and as intermediates in the synthesis of advanced materials.[1]
This guide provides a comprehensive overview of the core chemical properties, structural
information, and relevant experimental considerations for 1-Aminoisoquinoline.

Chemical Structure and Identification

The foundational structure of 1-Aminoisoquinoline features a benzene ring fused to a pyridine
ring, with an amine substituent at the first position of the isoquinoline ring system. This
arrangement makes it a basic compound capable of participating in a variety of chemical
reactions.[2]

Caption: 2D structure of 1-Aminoisoquinoline.
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Table 1: Chemical Identifiers for 1-Aminoisoquinoline

Identifier Value Reference(s)

IUPAC Name isoquinolin-1-amine [2][3]

CAS Number 1532-84-9 [1][4]

Molecular Formula CoHsNz2 [11[4115]

Molecular Weight 144.17 g/mol [4][5]
1S/C9H8N2/c10-9-8-4-2-1-3-

InChl [6]
7(8)5-6-11-9/h1-6H,(H2,10,11)
OSILBMSORKFRTB-

InChiKey [6]
UHFFFAOYSA-N

SMILES Nclnccc2cccccl2 [7]

EC Number 216-243-2

MDL Number MFCD00024137 [1]

Physicochemical Properties

The physicochemical properties of 1-Aminoisoquinoline are critical for its handling, storage,

and application in various experimental settings. It typically presents as a yellow to brown

crystalline powder.[5][6]

Table 2: Physicochemical Data for 1-Aminoisoquinoline
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Property Value Reference(s)
Melting Point 78-86 °C [1]
122-124 °C (lit.) [5]6]
Boiling Point 166 °C / 8 mmHg (lit.) [516][8]
Density 1.1148 (estimate) [519]
pKa 7.62 (20 °C, py=0.01) [5][6]1[8]
Appearance Yellow to brown powder or 5]

crystal

Keep in dark place, Inert
Storage atmosphere, Room [5161[8]

temperature

Note: Discrepancies in melting point values exist in the literature, which may be attributed to
different purity levels or measurement techniques.

Spectral Data

Spectroscopic data is fundamental for the structural elucidation and purity assessment of 1-
Aminoisoquinoline.

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR spectra are available
for 1-Aminoisoquinoline.[10][11] Spectra have been recorded in solvents such as DMSO-
d6 and Chloroform-d.[10][11]

e Mass Spectrometry (MS): Mass spectral data, including from GC-MS analysis, confirms the
molecular weight of the compound.[10]

« Infrared (IR) Spectroscopy: IR spectra are available and provide information about the
functional groups present in the molecule.[12][13]

o UV-Vis Spectroscopy: The maximum absorption wavelength (Amax) in H20 has been
reported as 335 nm.[5][6][8]
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Reactivity and Synthesis

1-Aminoisoquinoline's reactivity is characterized by the basicity of its amino group, allowing it
to engage in various reactions like nucleophilic substitutions.[2] This property is central to its
utility as a synthetic intermediate.

Several synthetic routes to produce 1-aminoisoquinolines have been developed. These
include methods such as Rh(lll)-catalyzed oxidative coupling of benzamidines with alkynes and
silver triflate-catalyzed reactions of 2-alkynylbenzaldoximes with amines.[7] A three-component
cascade reaction has also been reported for synthesizing functionalized 1-

aminoisoquinolines.[14]
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Caption: Role of 1-Aminoisoquinoline as a key synthetic intermediate.
Applications in Research and Drug Development
1-Aminoisoquinoline is a highly valued scaffold in drug discovery and materials science.

o Pharmaceutical Development: It serves as a key intermediate in the synthesis of
pharmaceuticals.[1] Its derivatives have been investigated as potent and selective inhibitors
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of the mutant B-Raf pathway, relevant in cancer therapy.[7] It has also been used to design

orally active thrombin inhibitors.[7]

» Fluorescent Probes: The isoquinoline core is a fluorophore, and researchers utilize 1-

aminoisoquinoline to create fluorescent probes for biological imaging, which aid in

visualizing cellular processes.[1]

e Organic Synthesis: It is a versatile building block for constructing more complex molecules

and isoquinoline derivatives known for diverse biological activities.[1]

e Materials Science: The compound is employed in developing advanced materials, including

polymers and coatings with improved thermal and mechanical properties.[1]

Experimental Protocols

Detailed experimental protocols for specific syntheses or assays should be referenced from

primary literature. However, the general methodologies for determining the key properties

discussed in this guide are outlined below.
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Caption: General workflow for experimental characterization.
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7.1 Melting Point Determination (Capillary Method)

A small, dry sample of crystalline 1-Aminoisoquinoline is packed into a capillary tube.

The tube is placed in a melting point apparatus.

The temperature is increased slowly (1-2 °C per minute) near the expected melting point.

The temperature range from the first appearance of liquid to the complete melting of the solid
is recorded.

7.2 pKa Determination (Potentiometric Titration)

A precise amount of 1-Aminoisoquinoline is dissolved in a suitable solvent (e.g., water or a
water/alcohol mixture).

A standardized acidic solution (e.g., HCI) is added in small, known increments.

The pH of the solution is measured with a calibrated pH meter after each addition.

A titration curve (pH vs. volume of titrant) is plotted. The pKa is determined from the pH at
the half-equivalence point.

7.3 NMR Sample Preparation and Analysis

e Approximately 5-10 mg of the 1-Aminoisoquinoline sample is dissolved in ~0.6-0.7 mL of a
deuterated solvent (e.g., DMSO-d6) in an NMR tube.[10]

e The sample is vortexed until fully dissolved.
e The NMR tube is placed in the spectrometer.
e 1H, 13C, and other relevant NMR experiments are performed.

e The resulting spectra are processed (Fourier transform, phase correction, baseline
correction) and analyzed to confirm the chemical structure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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